6'-bromo-4-methoxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one

• Molecular Formula: C15H17BrO2
• Molecular Weight: 309.2 g/mol
• IUPAC Name: 6-bromo-4'-methoxyspiro[3H-indene-2,1'-cyclohexane]-1-one
• InChI: InChI=1S/C15H17BrO2/c1-18-12-4-6-15(7-5-12)9-10-2-3-11(16)8-13(10)14(15)17/h2-3,8,12H,4-7,9H2,1H3
• InChI Key: ORMNRFOQVUFLJE-UHFFFAOYSA-N
• Canonical SMILES: COC1CCC2(CC1)CC3=C(C2=O)C=C(C=C3)Br

Description

6'-bromo-4-methoxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one is a useful research compound. Its molecular formula is C15H17BrO2 and its molecular weight is 309.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 6-bromo-2,3-dihydro-1H-inden-1-one (1.037 g, 4.94 mmol) and 1,5-dibromo-3-methoxypentane (1.2 g, 4.94 mmol) in THF (16 mL) was added NaH (237.12 mg, 60%, 9.88 mmol) at room temperature. The mixture was refluxes for 3 h. The mixture was quenched with water and extracted with EtOAc. The organic layer was dried and concentrated to give the residue, which was purified by column chromatography to give 6′-bromo-4-methoxyspiro[cyclohexane-1,2′-inden]-1′(3′H)-one (60 mg, 4%).

Synthesis routes and methods II

Procedure details

A mixture of isomers of 6′-bromo-4-hydroxyspiro[cyclohexane-1,2′-inden]-1′(3′H)-one (Intermediate 5 Step 2, 12.7 g, 43.0 mmol) was dissolved in THF (210 mL) under N2 and cooled to 0° C. Potassium tert-butoxide (5.79 g, 51.6 mmol) was added portionwise and the mixture was stirred at 0° C. for 25 min. Methyl iodide (4.30 mL, 68.8 mmol) was added. The cooling bath was removed, and the mixture was stirred at r.t. Additional potassium tert-butoxide (0.483 g, 4.30 mmol) was added twice, after 2 h and 3 h respectively, and then the mixture was stirred for 2 h. Water (100 mL) was added and the resulting solution was partitioned between aq. NaCl solution (200 mL), and EtOAc (200 mL). The aq. phase was extracted with another portion of EtOAc (100 mL). The combined organic phases were dried (MgSO4) and evaporated to give 12.5 g (94% yield) of a mixture (approx. 80:20) of: